Cas no 285984-25-0 (3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine)

3-tert-Butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine is a pyrazole-based amine compound characterized by its tert-butyl and para-methylphenyl substituents. This structure imparts steric hindrance and electronic modulation, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The tert-butyl group enhances stability, while the methylphenyl moiety offers tunable reactivity for further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic derivatizations. The compound is typically supplied with high purity, ensuring reproducibility in research and industrial applications. Suitable for use in catalyst systems and ligand design, it demonstrates utility in developing bioactive molecules with tailored properties.
3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine structure
285984-25-0 structure
Product Name:3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine
CAS No:285984-25-0
MF:C14H19N3
MW:229.320762872696
MDL:MFCD04115090
CID:67466
PubChem ID:329815793
Update Time:2025-11-02

3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butyl)-1-(p-tolyl)-1H-pyrazol-5-amine
    • 5-tert-butyl-2-(4-methylphenyl)pyrazol-3-amine
    • 1H-Pyrazol-5-amine, 3-(1,1-dimethylethyl)-1-(4-methylphenyl)-
    • 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine
    • 5-tert-Butyl-2-p-tolyl-2H-pyrazol-3-ylamine
    • 1-(4-methylphenyl)-3-(1,1-dimethylethyl)-5-aminopyrazole
    • 3-(tert-butyl)-1-(4-methylphenyl)pyrazole-5-ylamine
    • 3-amino-5-tert-butyl-2-(p-tolyl)-2H-pyrazole
    • 3-tert-butyl-1-(4-methylphenyl)-1H-pyraz
    • 3-tert-Butyl-1-p-tolyl-1H-pyrazol-5-amine
    • 5-Amino-3-t-butyl-1-p-tolyl-pyrazole
    • 5-AMINO-3-T-BUTYL-N-P-TOLYL-PYRAZOLE
    • 1-(4-Methylphenyl)-3-(tert-butyl)-5-aminopyrazole
    • 1-(4-Methylphenyl)-3-tert-butylpyrazole-5-amine
    • 5-Amino-3-tert-butyl-1-(4-methylphenyl)pyrazole
    • 5-tert-Butyl-2-p-tolyl-2H-pyrazol-3 -ylamine
    • 5-tert-Butyl-2-p-tolyl-2H-pyrazol-3-ylamine, AldrichCPR
    • PubChem22348
    • ITHNHEWXIBNEDG-UHFFFAOYSA-N
    • AKOS003347939
    • SR-01000294833-2
    • GS-3255
    • DTXSID70388044
    • BP-13311
    • 3-t-butyl-1-(4-methylphenyl)-1H-pyrazole-5-amine
    • 5-amino-3-tert-butyl-n-p-tolylpyrazole
    • 1-(4-Methylphenyl)-3-(2-methyl-2-propanyl)-1H-pyrazol-5-amine
    • AM10024
    • MFCD04115090
    • AB19590
    • EN300-37124
    • Z111781918
    • 285984-25-0
    • SR-01000294833
    • SCHEMBL366727
    • 3-tert-butyl-1-p-tolyl-1H-pyrazol-5-amine;3-(tert-Butyl)-1-(p-tolyl)-1H-pyrazol-5-amine
    • 1-(4-methylphenyl)-3-tert-butylpyrazol-5-amine
    • CS-W014188
    • l-(4-methylphenyl)-3-t-butyl-5-aminopyrazole
    • SB36382
    • A912536
    • SY017172
    • J-510990
    • 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-ylamine
    • 3-(Tert-Butyl)-1-(4-methylphenyl)-1h-pyrazol-5-ylamine
    • FT-0649003
    • BCP11613
    • SR-01000294833-1
    • STK234818
    • DB-067950
    • ALBB-014966
    • MDL: MFCD04115090
    • Inchi: 1S/C14H19N3/c1-10-5-7-11(8-6-10)17-13(15)9-12(16-17)14(2,3)4/h5-9H,15H2,1-4H3
    • InChI Key: ITHNHEWXIBNEDG-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2)C(=CC(C(C)(C)C)=N1)N

Computed Properties

  • Exact Mass: 229.15800
  • Monoisotopic Mass: 229.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.066
  • Melting Point: 117-121°C
  • Boiling Point: 368.3°C at 760 mmHg
  • Flash Point: 176.5±26.5 °C
  • Refractive Index: 1.571
  • PSA: 43.84000
  • LogP: 3.64160

3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine Security Information

3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine Related Literature

Additional information on 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine

Comprehensive Guide to 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine (CAS No. 285984-25-0): Properties, Applications, and Market Insights

3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine (CAS No. 285984-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a tert-butyl group and a 4-methylphenyl substituent, which contribute to its distinct chemical properties. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 285984-25-0 serves as a crucial identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine, reflects its IUPAC nomenclature, while alternative names may include 5-amino-3-tert-butyl-1-p-tolylpyrazole or 3-tert-butyl-1-(p-tolyl)-1H-pyrazol-5-amine. These variations are important for comprehensive literature searches and patent investigations.

From a structural perspective, 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities. The presence of the amino group at the 5-position and the tert-butyl moiety at the 3-position make this compound particularly interesting for medicinal chemistry applications. Recent studies have explored its potential as a building block for kinase inhibitors and other therapeutic agents.

In the pharmaceutical industry, compounds like 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine are valuable intermediates in the synthesis of more complex molecules. The pyrazole core is a privileged structure in drug design, appearing in numerous FDA-approved medications. Researchers are particularly interested in how modifications to the tert-butyl group or methylphenyl ring might influence the compound's bioavailability and target selectivity.

The agrochemical sector has also shown interest in CAS 285984-25-0 derivatives, particularly for developing novel crop protection agents. Pyrazole-based compounds have demonstrated effectiveness as fungicides and insecticides, making 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine a potential precursor for next-generation agricultural chemicals. This application aligns with current trends in sustainable agriculture and reduced environmental impact.

From a synthetic chemistry standpoint, 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine presents interesting challenges and opportunities. The tert-butyl group offers steric bulk that can influence reaction pathways, while the amino functionality provides a handle for further derivatization. Recent publications have described innovative methods for preparing similar pyrazole derivatives, reflecting the compound's relevance in modern organic synthesis.

Market analysis indicates growing demand for specialized pyrazole derivatives like 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine. Pharmaceutical companies and research institutions are actively sourcing this compound for drug discovery programs, driving innovation in synthetic routes and purification methods. The compound's CAS number 285984-25-0 frequently appears in patent applications and scientific publications, underscoring its importance in chemical research.

Quality control is paramount when working with 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity and structure. Researchers often search for detailed spectroscopic data and chromatographic methods specific to CAS 285984-25-0, highlighting the need for comprehensive characterization data in technical documentation.

Safety considerations for handling 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended. Material Safety Data Sheets (MSDS) for CAS 285984-25-0 provide specific handling instructions and first aid measures.

The future outlook for 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine appears promising, with potential applications emerging in materials science and catalysis. Its structural features make it a candidate for developing novel functional materials, particularly in the field of organic electronics. As research continues, we may see expanded uses for this versatile pyrazole derivative across multiple scientific disciplines.

For researchers seeking 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine, several commercial suppliers offer the compound in various quantities and purity grades. When sourcing CAS 285984-25-0, it's important to verify certificates of analysis and consider the supplier's reputation for quality and reliability in fine chemical production.

In conclusion, 3-tert-butyl-1-(4-methylphenyl)-1H-pyrazol-5-amine (CAS No. 285984-25-0) represents an important building block in modern chemical research. Its unique structural features and potential applications in pharmaceuticals, agrochemicals, and materials science make it a compound of significant interest to the scientific community. As research progresses, we anticipate new discoveries that will further expand the utility of this valuable pyrazole derivative.

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